Cas no 1738-54-1 (Benzamide, N-(2-methyl-1-oxopropyl)-)

1738-54-1 structure
Product name:Benzamide, N-(2-methyl-1-oxopropyl)-
Benzamide, N-(2-methyl-1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-(2-methyl-1-oxopropyl)-
- N-(2-methylpropanoyl)benzamide
- N-(2-methyl-propanoyl)-benzamide
- DTXSID30529471
- N-isobutyrylbenzamide
- SCHEMBL12339108
- 1738-54-1
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- Inchi: InChI=1S/C11H13NO2/c1-8(2)10(13)12-11(14)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,12,13,14)
- InChI Key: XKRJZKAIEPCDHI-UHFFFAOYSA-N
- SMILES: CC(C)C(=O)NC(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 191.09469
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
Benzamide, N-(2-methyl-1-oxopropyl)- Related Literature
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Yue Zhang,Xiang-Yu Yin,Mingyue Zheng,Carolyn Moorlag,Jun Yang J. Mater. Chem. A, 2019,7, 6972-6984
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Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
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Saikat Das,Teng Ben Dalton Trans., 2018,47, 7206-7212
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Hannah K. Wagner,Hubert Wadepohl,Joachim Ballmann Chem. Sci., 2021,12, 3693-3701
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Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
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Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
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Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
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Naresh Shakya,Chandra Pokhrel,Scott D. Bunge,Satyendra Kumar,Brett D. Ellman,Robert J. Twieg J. Mater. Chem. C, 2014,2, 256-271
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